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Compound of Interest

Compound Name: Mal-C2-Gly3-EDA

Cat. No.: B15145204 Get Quote

For researchers and professionals in drug development, the responsible management of

chemical waste is integral to laboratory safety and environmental compliance. Mal-C2-Gly3-
EDA, a cleavable ADC linker, contains a reactive maleimide group and an amine component,

which necessitates its classification and disposal as hazardous chemical waste. Adherence to

the following procedures is crucial for ensuring a safe and compliant work environment.

Immediate Safety and Hazard Profile
Before initiating any disposal protocol, it is essential to recognize the potential hazards

associated with Mal-C2-Gly3-EDA. While a specific Safety Data Sheet (SDS) for this

compound is not publicly available, the hazards can be inferred from its reactive maleimide

moiety. Maleimides are known alkylating agents that can be toxic and cause severe irritation.[1]

Key Potential Hazards:

Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin. The parent

compound, maleimide, is classified as toxic if swallowed.[1]

Irritation: Can cause severe skin burns and eye damage.[1]

Sensitization: May cause an allergic skin reaction.[1]

Reactivity: The maleimide group is highly reactive towards thiols.[2]
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Personal Protective Equipment (PPE): Always handle Mal-C2-Gly3-EDA and its waste

products wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

All handling of solid compound or concentrated solutions should be performed in a chemical

fume hood to prevent inhalation of dust or aerosols.

Chemical Data Summary
The following table summarizes key quantitative data for Maleimide, the primary reactive

component of Mal-C2-Gly3-EDA. This information should be used as a conservative guide for

handling and safety procedures.

Property Value Source Citation

Acute Toxicity, Oral LD50 (mouse): 80 mg/kg

Acute Toxicity, IV LD50 (mouse): 18 mg/kg

GHS Classification
Acute Toxicity, Oral (Category

2)

Skin Corrosion/Irritation

(Category 1B)

Serious Eye Damage

(Category 1)

Skin Sensitization (Category 1)

Storage Temperature
Recommended: -20°C,

desiccated, dark

Disposal Workflow Diagram
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The following diagram outlines the decision-making and operational process for the proper

disposal of Mal-C2-Gly3-EDA waste.

Preparation & Assessment

Disposal & Deactivation Protocol

Final Segregation & Disposal

Identify Mal-C2-Gly3-EDA Waste
(Solid, Liquid, Contaminated Materials)

Consult Institutional EHS Guidelines
& SDS for Maleimide Compounds

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determine Waste Type

Solid Waste:
Place in sealed, labeled container.

Solid

Liquid Waste:
Collect in compatible, sealed container.

Liquid

Label Waste Container:
'Hazardous Waste'
'Mal-C2-Gly3-EDA'
List all components.

Optional but Recommended:
Deactivate Maleimide Reactivity

Add excess thiol solution
(e.g., BME, DTT).

Incubate for >2 hours.

Yes

Collect deactivated solution
as hazardous waste.

No

Store in designated, ventilated,
secure hazardous waste area.

Arrange for pickup by certified
Environmental Health & Safety (EHS) vendor.
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Workflow for the proper disposal of Mal-C2-Gly3-EDA.

Step-by-Step Disposal Protocol
This protocol provides detailed steps for managing different forms of Mal-C2-Gly3-EDA waste.

All waste generated must be treated as hazardous and handled in accordance with local, state,

and federal regulations.

Methodology 1: Solid Waste Disposal
This applies to unused or expired solid Mal-C2-Gly3-EDA powder and contaminated

consumables (e.g., pipette tips, tubes, weigh boats).

Segregation: Do not mix solid waste with other waste streams.

Containerization:

Unused Powder: If possible, dispose of the unused solid in its original, unopened

container. If the container has been opened, place it inside a second, sealable, and clearly

labeled container.

Contaminated Debris: Collect all contaminated consumables in a designated, puncture-

resistant container or a sealed plastic bag clearly labeled as hazardous chemical waste.

Labeling: Clearly label the outer container with "Hazardous Waste," the chemical name "Mal-
C2-Gly3-EDA," and any other relevant hazard information.

Storage and Disposal: Store the container in a designated hazardous waste accumulation

area. Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department.

Methodology 2: Liquid Waste Disposal
This applies to stock solutions (e.g., in DMSO or DMF) and aqueous solutions from

experiments.
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Segregation: Collect all liquid waste containing Mal-C2-Gly3-EDA in a dedicated, leak-proof,

and chemically compatible waste container. Do not pour any amount down the drain.

Deactivation (Recommended): To reduce the reactivity of the waste, the maleimide group

can be quenched.

Prepare a quenching solution of a thiol-containing compound, such as β-mercaptoethanol

(BME) or dithiothreitol (DTT), at an approximate 10-fold molar excess to the maleimide.

In a designated waste container within a fume hood, slowly add the maleimide-containing

solution to the quenching solution.

Allow the mixture to react for at least two hours at room temperature to ensure the

complete conversion of the maleimide to a stable thioether.

Important: The quenched solution is still considered hazardous chemical waste and must

be disposed of accordingly.

Containerization: Collect the quenched or unquenched liquid waste in a sealed container.

Labeling: Label the container with "Hazardous Waste" and list all chemical contents,

including "Mal-C2-Gly3-EDA," solvents (e.g., DMSO, PBS), and the quenching agent if used

(e.g., "deactivated with BME").

Storage and Disposal: Store the container in a designated hazardous waste area, away from

incompatible materials like acids and oxidizing agents. Arrange for pickup via your

institution's EHS office.

Methodology 3: Spill Cleanup
Control Access: Evacuate and restrict access to the affected area.

Ventilate: Ensure the area is well-ventilated.

Cleanup (Solid Spill): For a dry powder spill, avoid generating dust. Do not use a vacuum

cleaner. Gently cover the spill with an absorbent material, then carefully collect the material

and place it into a sealed container for hazardous waste disposal.
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Cleanup (Liquid Spill): Absorb the spill with inert material (e.g., vermiculite, sand) and place it

in a sealed container for disposal.

Decontamination: Clean the spill surface thoroughly with a detergent solution, followed by a

water rinse. Collect all cleaning materials and rinsate as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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